Spiro-OMeTAD
Overview
Description
Spiro-OMeTAD, also known as 2,2’,7,7’-tetrakis [N,N-di (4-methoxyphenyl)amino]-9,9’-spirobifluorene, is a heavily substituted spirobifluorene derivative . It is a high-mobility organic semiconductor hole transport material (HTM) used in electron transport layer in sensors, OPV and OLED applications . It is the best solid-state hole transporting material used to replace the liquid electrolyte for DSSC solar cells .
Synthesis Analysis
The concept of spirolinkage for synthesis of spiro-based HTMs is discussed in the literature . The hole mobility of spiro-OMeTAD depends on the types of dopants and doping concentration .Molecular Structure Analysis
Spiro-OMeTAD is a heavily substituted spirobifluorene derivative . The concept of spirolinkage for synthesis of spiro-based HTMs is discussed in the literature .Chemical Reactions Analysis
At the cathode, oxygen is reduced to form OH− with the help of H2O, while the anodic reaction is the oxidation of Spiro-OMeTAD to form Spiro-OMeTAD+. Diffusion of Li+ towards the surface of the Ag electrode completes the electrochemical cycle and increases the conductivity of the hole-transporting layer .Physical And Chemical Properties Analysis
Spiro-OMeTAD is a high-mobility organic semiconductor hole transport material (HTM) used in electron transport layer in sensors, OPV and OLED applications . The hole mobility of spiro-OMeTAD depends on the types of dopants and doping concentration .Scientific Research Applications
Perovskite Solar Cells
- Field : Energy & Environmental Science
- Application : Spiro-OMeTAD is used as a hole transport layer (HTL) in perovskite solar cells (PSCs). It plays a crucial role in enhancing device stability and efficiency .
- Methods : The application involves doping strategies and mechanisms, and degradation pathways of both spiro-OMeTAD and PTAA . The properties that enable the success of HTL materials include hole conductivity, band gap, morphology, and interactions with dopants, the perovskite, and environmental stressors .
- Results : Research into how spiro-OMeTAD functions as HTLs has enabled a deeper understanding of the properties a HTL requires and the best ways to accurately measure these properties .
Dopant Engineering for PSCs
- Field : Materials Chemistry
- Application : Spiro-OMeTAD is used in dopant engineering for PSCs. The conductivity and hole mobility of spiro-OMeTAD are dependent on the dopants .
- Methods : Bis(trifluoromethane)sulfonamide lithium salt (LiTFSI) and 4-tert-butylpyridine (TBP) have become the standard HTL dopants to improve the charge transport properties of n–i–p PSCs .
- Results : The choice of HTLs is a key factor for achieving efficient and stable PSCs .
Radiation Detectors
- Field : Radiation Detection
- Application : Spiro-OMeTAD is used in radiation detectors .
- Methods : The application involves the creation of a dye-sensitized heterojunction of titanium dioxide with spiro-OMeTAD .
- Results : The results of this application are not specified in the available resources .
Light-Emitting Diode Devices
- Field : Optoelectronics
- Application : Spiro-OMeTAD is used in light-emitting diode (LED) devices .
- Methods : The application involves the use of spiro-linked compounds in LED devices .
- Results : The results of this application are not specified in the available resources .
Ion-Modulated Radical Doping
Safety And Hazards
Future Directions
Various types of spiro-linked organic small molecules have been reported to overcome the reported disadvantages of spiro-OMeTAD, such as a complex synthetic route, high synthetic cost, and requirement for hygroscopic dopants to improve the charge-carrier mobility and device performance, which significantly limits spiro-OMeTAD for large-scale application in the future .
properties
IUPAC Name |
2-N,2-N,2-N',2-N',7-N,7-N,7-N',7-N'-octakis(4-methoxyphenyl)-9,9'-spirobi[fluorene]-2,2',7,7'-tetramine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C81H68N4O8/c1-86-65-29-9-53(10-30-65)82(54-11-31-66(87-2)32-12-54)61-25-45-73-74-46-26-62(83(55-13-33-67(88-3)34-14-55)56-15-35-68(89-4)36-16-56)50-78(74)81(77(73)49-61)79-51-63(84(57-17-37-69(90-5)38-18-57)58-19-39-70(91-6)40-20-58)27-47-75(79)76-48-28-64(52-80(76)81)85(59-21-41-71(92-7)42-22-59)60-23-43-72(93-8)44-24-60/h9-52H,1-8H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDXWNHPWWKGTKO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N(C2=CC=C(C=C2)OC)C3=CC4=C(C=C3)C5=C(C46C7=C(C=CC(=C7)N(C8=CC=C(C=C8)OC)C9=CC=C(C=C9)OC)C1=C6C=C(C=C1)N(C1=CC=C(C=C1)OC)C1=CC=C(C=C1)OC)C=C(C=C5)N(C1=CC=C(C=C1)OC)C1=CC=C(C=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C81H68N4O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90583231 |
Source
|
| Record name | N~2~,N~2~,N~2'~,N~2'~,N~7~,N~7~,N~7'~,N~7'~-Octakis(4-methoxyphenyl)-9,9'-spirobi[fluorene]-2,2',7,7'-tetramine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90583231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1225.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Spiro-OMeTAD | |
CAS RN |
207739-72-8 |
Source
|
| Record name | N~2~,N~2~,N~2'~,N~2'~,N~7~,N~7~,N~7'~,N~7'~-Octakis(4-methoxyphenyl)-9,9'-spirobi[fluorene]-2,2',7,7'-tetramine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90583231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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